(4-Bromo-3-fluorophenyl)methanamine
Overview
Description
(4-Bromo-3-fluorophenyl)methanamine, also known as 4-bromo-3-fluoroaniline, is an organic compound with the molecular formula C6H5BrFN. It is a colorless liquid with a characteristic odor and is soluble in water. It is a precursor to a wide range of organic compounds, including pharmaceuticals, agrochemicals, and dyes. Its synthesis and application have been extensively studied by scientists and researchers over the years.
Mechanism of Action
The mechanism of action of (4-Bromo-3-fluorophenyl)methanamineuorophenyl)methanamine is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes, such as cytochrome P450 and monoamine oxidase. In addition, it has been shown to interact with certain receptors, such as GABA, serotonin, and histamine receptors.
Biochemical and Physiological Effects
The biochemical and physiological effects of (4-Bromo-3-fluorophenyl)methanamineuorophenyl)methanamine are not fully understood. However, it has been shown to have a wide range of effects in vitro, including inhibition of cytochrome P450 and monoamine oxidase, inhibition of GABA, serotonin, and histamine receptors, and inhibition of protein kinase C. In vivo studies have shown that it can cause various side effects, including nausea, vomiting, dizziness, and headache.
Advantages and Limitations for Lab Experiments
The main advantage of using (4-Bromo-3-fluorophenyl)methanamineuorophenyl)methanamine in laboratory experiments is its high reactivity, which allows for the synthesis of a wide range of compounds in high yields. In addition, it is relatively inexpensive and easy to obtain. However, there are some limitations to its use in laboratory experiments, such as the potential for toxicity and the need for protective equipment when handling the compound.
Future Directions
The potential future directions for the use of (4-Bromo-3-fluorophenyl)methanamineuorophenyl)methanamine are numerous. For example, it could be used in the synthesis of novel pharmaceuticals, agrochemicals, and dyes. In addition, it could be used in the development of new methods for the synthesis of existing compounds. Finally, further research could be conducted on the biochemical and physiological effects of the compound, as well as its mechanism of action.
Scientific Research Applications
(4-Bromo-3-fluorophenyl)methanamineuorophenyl)methanamine has been extensively studied for its potential applications in medicinal chemistry, agrochemicals, and dyes. In medicinal chemistry, it has been used as an intermediate for the synthesis of various pharmaceuticals, including anti-cancer drugs and antiviral agents. In agrochemicals, it has been used as an intermediate for the synthesis of herbicides, insecticides, and fungicides. In dyes, it has been used as an intermediate for the synthesis of various dyes and pigments.
properties
IUPAC Name |
(4-bromo-3-fluorophenyl)methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7BrFN/c8-6-2-1-5(4-10)3-7(6)9/h1-3H,4,10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CVIUPXRJEKIHDP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1CN)F)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7BrFN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90624951 |
Source
|
| Record name | 1-(4-Bromo-3-fluorophenyl)methanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90624951 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.04 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Bromo-3-fluorophenyl)methanamine | |
CAS RN |
581812-99-9 |
Source
|
| Record name | 1-(4-Bromo-3-fluorophenyl)methanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90624951 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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